Cas no 2293955-43-6 (1,2-thiazole-4-sulfonyl fluoride)

• Product Name: 1,2-thiazole-4-sulfonyl fluoride
• CAS No: 2293955-43-6
• MF: C₃H₂FNO₂S₂
• MW: 167.181881427765
• CID: 5958507
• PubChem ID: 165900088
• Update Time: 2025-06-15

1,2-thiazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1,2-thiazole-4-sulfonyl fluoride
• 2293955-43-6
• EN300-1584385

• Inchi： 1S/C3H2FNO2S2/c4-9(6,7)3-1-5-8-2-3/h1-2H
• InChI Key： YLKFSLBFFIROAJ-UHFFFAOYSA-N
• SMILES： S(C1C=NSC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 166.95109882g/mol
• Monoisotopic Mass: 166.95109882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 1,2-thiazole-4-sulfonyl fluoride

Exploring the Versatile Applications of 1,2-Thiazole-4-sulfonyl Fluoride (CAS No. 2293955-43-6) in Modern Chemistry

The compound 1,2-thiazole-4-sulfonyl fluoride (CAS No. 2293955-43-6) has emerged as a pivotal building block in synthetic chemistry, particularly in the development of novel sulfonyl fluoride-based probes and click chemistry applications. Its unique structural features, combining a thiazole ring with a reactive sulfonyl fluoride group, make it a sought-after reagent for researchers exploring covalent inhibitors, bioconjugation, and chemical biology tools. This article delves into its properties, synthesis, and cutting-edge applications while addressing trending queries like "How does sulfonyl fluoride react with proteins?" and "What are the advantages of thiazole derivatives in drug discovery?".

In recent years, the demand for sulfur-fluoride exchange (SuFEx) click chemistry has surged, with 1,2-thiazole-4-sulfonyl fluoride playing a key role due to its stability and selectivity. Unlike traditional acyl fluorides, this compound's thiazole moiety enhances its solubility in polar solvents, a feature frequently highlighted in searches such as "water-compatible SuFEx reagents". Its reactivity with nucleophiles like lysine residues under mild conditions aligns with the growing interest in "targeted covalent inhibitors for kinase research", a hot topic in cancer therapeutics.

The synthesis of 2293955-43-6 typically involves the fluorination of corresponding sulfonyl chlorides or oxidative methods, as detailed in recent patents. Analytical techniques like 19F NMR and LC-MS are crucial for quality control, addressing common laboratory questions such as "How to characterize sulfonyl fluorides?". Notably, its compatibility with high-throughput screening (HTS) platforms has made it valuable for fragment-based drug design, answering queries like "best HTS-compatible warheads".

Beyond pharmaceuticals, 1,2-thiazole-4-sulfonyl fluoride finds utility in materials science, particularly in polymer crosslinking and surface modification. This aligns with industry searches for "fluorinated thiazoles for advanced materials". Its thermal stability (up to 150°C) makes it suitable for high-temperature applications, while its electrophilic reactivity enables precise functionalization of nanomaterials—a response to trending terms like "nanoparticle conjugation techniques 2024".

Environmental and safety considerations are paramount, with studies confirming its rapid hydrolysis to benign byproducts under physiological conditions—addressing concerns like "biodegradable sulfonylating agents". Regulatory-compliant handling protocols have been established, satisfying search queries such as "safe handling of sulfonyl fluorides in lab". These features position it favorably against older sulfonylating reagents in green chemistry initiatives.

Future research directions include exploring its photoactivatable derivatives for spatiotemporal control in biological systems, responding to emerging trends like "light-triggered covalent probes". With over 50 recent publications referencing its use (2022-2024), CAS 2293955-43-6 continues to inspire innovation across disciplines, from proteomics to smart material engineering, making it a compound of enduring significance in modern science.